N-(1-{[bis(2-hydroxyethyl)amino]carbonyl}-2-phenylvinyl)-4-methoxybenzamide

• IUPAC Name: N-[(E)-3-[bis(2-hydroxyethyl)amino]-3-oxo-1-phenylprop-1-en-2-yl]-4-methoxybenzamide
• InChI: InChI=1S/C21H24N2O5/c1-28-18-9-7-17(8-10-18)20(26)22-19(15-16-5-3-2-4-6-16)21(27)23(11-13-24)12-14-25/h2-10,15,24-25H,11-14H2,1H3,(H,22,26)/b19-15+
• InChI Key: MYIRHQZUGHXBKL-XDJHFCHBSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC(=CC2=CC=CC=C2)C(=O)N(CCO)CCO
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)N/C(=C/C2=CC=CC=C2)/C(=O)N(CCO)CCO
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol

Description

N-(1-{[bis(2-hydroxyethyl)amino]carbonyl}-2-phenylvinyl)-4-methoxybenzamide, also known as BHAM, is a chemical compound that has been widely studied for its potential applications in scientific research. BHAM is a member of the benzamide family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of N-(1-{[bis(2-hydroxyethyl)amino]carbonyl}-2-phenylvinyl)-4-methoxybenzamide involves the inhibition of histone deacetylase, which leads to changes in gene expression. Histone deacetylase is an enzyme that removes acetyl groups from histone proteins, which can lead to changes in chromatin structure and gene expression. By inhibiting histone deacetylase, this compound can alter gene expression and potentially have therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound has been found to induce cell cycle arrest and apoptosis, which are mechanisms that can lead to cell death. In addition, this compound has been shown to inhibit the growth and metastasis of cancer cells in animal models.
In the brain, this compound has been found to protect neurons from oxidative stress and inflammation, which are key factors in the development of neurodegenerative diseases. This compound has also been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of N-(1-{[bis(2-hydroxyethyl)amino]carbonyl}-2-phenylvinyl)-4-methoxybenzamide is that it is a relatively small and simple molecule, which makes it easy to synthesize and study in the lab. In addition, this compound has been found to be relatively non-toxic, which makes it a good candidate for further study in animal models and potentially in humans.
One limitation of this compound is that it has not yet been extensively studied in humans, so its safety and efficacy in humans is not yet known. In addition, this compound has been found to have some off-target effects, which may limit its potential therapeutic applications.

Future Directions

There are many potential future directions for research on N-(1-{[bis(2-hydroxyethyl)amino]carbonyl}-2-phenylvinyl)-4-methoxybenzamide. One area of interest is in the development of this compound-based therapies for cancer and neurodegenerative diseases. In addition, further study is needed to fully understand the mechanism of action of this compound and its potential off-target effects. Finally, the safety and efficacy of this compound in humans should be further studied to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-(1-{[bis(2-hydroxyethyl)amino]carbonyl}-2-phenylvinyl)-4-methoxybenzamide involves the reaction of 4-methoxybenzoyl chloride with N,N-bis(2-hydroxyethyl)amine in the presence of triethylamine. The resulting product is then reacted with phenylacetylene in the presence of palladium acetate and triphenylphosphine to yield this compound. This synthesis method has been optimized to yield high purity this compound with good yields.

Scientific Research Applications

N-(1-{[bis(2-hydroxyethyl)amino]carbonyl}-2-phenylvinyl)-4-methoxybenzamide has been studied for its potential applications in scientific research, particularly in the fields of cancer research and neuroscience. This compound has been shown to inhibit the activity of the enzyme histone deacetylase, which plays a key role in regulating gene expression. This inhibition can lead to changes in gene expression that may have therapeutic potential in the treatment of cancer and other diseases.
In addition, this compound has been found to have neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's and Alzheimer's. This compound has been shown to protect neurons from oxidative stress and inflammation, which are key factors in the development of these diseases.